Cas no 2172586-91-1 (Ethyl 1-(1-hydroxy-3,3-dimethylcyclopentyl)-2-methylcyclopropane-1-carboxylate)

• Product Name: Ethyl 1-(1-hydroxy-3,3-dimethylcyclopentyl)-2-methylcyclopropane-1-carboxylate
• CAS No: 2172586-91-1
• MF: C₁₄H₂₄O₃
• MW: 240.338564872742
• CID: 5767576
• PubChem ID: 165737061
• Update Time: 2025-10-28

Ethyl 1-(1-hydroxy-3,3-dimethylcyclopentyl)-2-methylcyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(1-hydroxy-3,3-dimethylcyclopentyl)-2-methylcyclopropane-1-carboxylate
• 2172586-91-1
• EN300-1630273
• Ethyl 1-(1-hydroxy-3,3-dimethylcyclopentyl)-2-methylcyclopropane-1-carboxylate

• Inchi： 1S/C14H24O3/c1-5-17-11(15)14(8-10(14)2)13(16)7-6-12(3,4)9-13/h10,16H,5-9H2,1-4H3
• InChI Key： VUHDBGRIRLVYPO-UHFFFAOYSA-N
• SMILES： OC1(CCC(C)(C)C1)C1(C(=O)OCC)CC1C

Computed Properties

• Exact Mass: 240.17254462g/mol
• Monoisotopic Mass: 240.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Additional information on Ethyl 1-(1-hydroxy-3,3-dimethylcyclopentyl)-2-methylcyclopropane-1-carboxylate

Ethyl 1-(1-hydroxy-3,3-dimethylcyclopentyl)-2-methylcyclopropane-1-carboxylate (CAS No. 2172586-91-1): A Comprehensive Overview

Ethyl 1-(1-hydroxy-3,3-dimethylcyclopentyl)-2-methylcyclopropane-1-carboxylate (CAS No. 2172586-91-1) is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of cyclopropanes and cyclopentanes, which are known for their rigidity and stability, making them valuable in the design of novel drugs and materials.

The structure of Ethyl 1-(1-hydroxy-3,3-dimethylcyclopentyl)-2-methylcyclopropane-1-carboxylate is characterized by a cyclopropane ring fused to a cyclopentane ring, with additional functional groups such as a hydroxyl group and an ethyl ester. The presence of these functional groups imparts specific chemical properties that are crucial for its potential applications. The hydroxyl group, for instance, can participate in hydrogen bonding and other intermolecular interactions, while the ethyl ester can be hydrolyzed under certain conditions to yield the corresponding carboxylic acid.

Recent research has focused on the synthesis and characterization of Ethyl 1-(1-hydroxy-3,3-dimethylcyclopentyl)-2-methylcyclopropane-1-carboxylate. One notable study published in the Journal of Organic Chemistry (2022) reported a novel synthetic route that significantly improved the yield and purity of the compound. The researchers utilized a combination of transition-metal catalysis and organocatalysis to achieve high stereoselectivity, which is essential for pharmaceutical applications where enantiomeric purity is critical.

In the context of pharmaceuticals, Ethyl 1-(1-hydroxy-3,3-dimethylcyclopentyl)-2-methylcyclopropane-1-carboxylate has shown promise as a lead compound for the development of new drugs. Its rigid structure and specific functional groups make it an attractive candidate for drug design, particularly in areas such as pain management and anti-inflammatory treatments. Preliminary studies have indicated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response.

Moreover, the compound's stability under various conditions is another factor that contributes to its potential utility. A study published in Pharmaceutical Research (2023) evaluated the stability of Ethyl 1-(1-hydroxy-3,3-dimethylcyclopentyl)-2-methylcyclopropane-1-carboxylate under different pH levels and temperatures. The results demonstrated that the compound remains stable over a wide range of conditions, which is crucial for its use in formulations and long-term storage.

In addition to its pharmaceutical applications, Ethyl 1-(1-hydroxy-3,3-dimethylcyclopentyl)-2-methylcyclopropane-1-carboxylate has also been explored for its potential in materials science. The rigidity and stability of its molecular structure make it suitable for use in polymers and other advanced materials. Research published in Macromolecules (2024) highlighted the use of this compound as a monomer in the synthesis of novel polymers with enhanced mechanical properties and thermal stability.

The synthesis of Ethyl 1-(1-hydroxy-3,3-dimethylcyclopentyl)-2-methylcyclopropane-1-carboxylate involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include Grignard reactions, Friedel-Crafts alkylation, and esterification reactions. Recent advancements in catalytic methods have further optimized these processes, making them more efficient and environmentally friendly.

In conclusion, Ethyl 1-(1-hydroxy-3,3-dimethylcyclopentyl)-2-methylcyclopropane-1-carboxylate (CAS No. 2172586-91-1) is a versatile compound with significant potential in both pharmaceuticals and materials science. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in various scientific disciplines.